5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C20H17FN2O3S
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-1,3-dimethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C20H17FN2O3S/c1-22-18(24)16(19(25)23(2)20(22)27)11-13-7-9-15(10-8-13)26-12-14-5-3-4-6-17(14)21/h3-11H,12H2,1-2H3
• InChI Key: BDOFAZGFMSUQIN-UHFFFAOYSA-N
• SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCC3=CC=CC=C3F)C(=O)N(C1=S)C

Description

5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as FBTDP, is a chemical compound that has been extensively studied for its therapeutic potential. FBTDP belongs to the class of thioxodihydropyrimidine-4,6-diones, which have been shown to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways that are involved in cell proliferation, viral replication, and inflammation. 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit the activity of enzymes such as reverse transcriptase, protease, and topoisomerase, which are essential for viral replication and tumor growth. 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in the regulation of inflammatory responses.
Biochemical and Physiological Effects
5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to exhibit a wide range of biochemical and physiological effects, depending on the context of its use. In cancer cells, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth and metastasis. In viral infections, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit viral replication by targeting viral enzymes and proteins. In inflammation, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit the production of pro-inflammatory cytokines, leading to the suppression of the inflammatory response.

Advantages and Limitations for Lab Experiments

5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it exhibits potent biological activity at low concentrations. However, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione also has some limitations. It is relatively unstable in aqueous solutions, and it has low solubility in water, which can limit its use in certain assays. In addition, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has not been extensively studied in vivo, and its safety and toxicity profile are not well understood.

Future Directions

There are several future directions for the study of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of interest is the development of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione-based therapies for cancer and viral infections. 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has shown potent antitumor and antiviral activity in vitro, and further studies are needed to evaluate its efficacy and safety in vivo. Another area of interest is the study of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione's mechanism of action. Further studies are needed to identify the specific targets of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and to elucidate its effects on cellular signaling pathways. Finally, the development of more stable and water-soluble analogs of 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione could enhance its utility in laboratory experiments and clinical applications.

Synthesis Methods

5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzyl alcohol with 4-formylbenzoic acid, followed by the condensation of the resulting intermediate with 1,3-dimethyl-2-thioxodihydropyrimidine-4,6-dione. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its therapeutic potential in various fields of medicine. In oncology, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to exhibit potent antitumor activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancers. In addition, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit tumor growth and metastasis in animal models of cancer.
In virology, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to exhibit antiviral activity against a wide range of viruses, including HIV, hepatitis B and C viruses, and influenza viruses. 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit viral replication by targeting viral enzymes, such as reverse transcriptase and protease.
In immunology, 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. 5-{4-[(2-fluorobenzyl)oxy]benzylidene}-1,3-dimethyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has also been shown to modulate the immune response by enhancing the activity of natural killer cells and T cells.